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Compound of Interest

Compound Name:
N-Benzyl-3,3'-iminodipropionic

Acid

CAS No.: 6405-28-3

Cat. No.: B1527542

Get Quote

CAS Number: 6405-28-3 Molecular Formula: C₁₃H₁₇NO₄ Molecular Weight: 251.28 g/mol [1]

This guide provides a comprehensive technical overview of N-Benzyl-3,3'-iminodipropionic
Acid, a versatile chemical compound utilized in various fields of research and development.

Designed for researchers, scientists, and drug development professionals, this document

synthesizes critical data on its properties, synthesis, analysis, and applications, grounded in

authoritative sources.

Compound Overview and Significance
N-Benzyl-3,3'-iminodipropionic acid is a dicarboxylic acid derivative characterized by a

central secondary amine linked to two propionic acid chains and a benzyl group attached to the

nitrogen atom. This unique structure imparts a combination of properties that make it a valuable

building block in synthetic chemistry.[2]

The core iminodipropionic acid scaffold is known for its utility as a chelating agent, capable of

coordinating with various metal ions. The addition of the N-benzyl group modifies the steric and
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electronic environment around the nitrogen atom. This benzyl substituent is non-coordinating

and relatively bulky, which can influence the coordination geometry of metal complexes and

impart a degree of lipophilicity, enhancing solubility in less polar solvents.[2] These tunable

characteristics are a primary driver for research into this class of compounds.[2]

Physicochemical Properties
A summary of the key physical and chemical properties of N-Benzyl-3,3'-iminodipropionic
Acid is presented below. This data is essential for its handling, storage, and application in

experimental settings.

Property Value Source(s)

CAS Number 6405-28-3 [1]

Molecular Formula C₁₃H₁₇NO₄ [1]

Molecular Weight 251.28

Appearance
White to off-white or almost

white powder/crystal
[1]

Melting Point 157.0 to 161.0 °C [1]

Purity >98.0% (GC)

Solubility

Soluble in water. Slightly

soluble in DMSO (with

sonication).

[1]

Storage Temperature

Room temperature;

recommended cool and dark

place (<15°C) or -20°C

Freezer

[1]

InChIKey
KSTIKMRBVZTNLX-

UHFFFAOYSA-N
[1]
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While specific, detailed synthesis routes for N-Benzyl-3,3'-iminodipropionic Acid are not

extensively published in readily available literature, a plausible and common synthetic pathway

can be inferred from fundamental organic chemistry principles. The most logical approach

involves the dialkylation of benzylamine with a suitable propionic acid precursor.

A likely precursor is an acrylic acid ester, such as methyl or ethyl acrylate. The synthesis would

proceed via a double Michael addition reaction.

Proposed Synthetic Pathway:

Reaction: Benzylamine is reacted with two equivalents of an acrylate ester (e.g., methyl

acrylate) under appropriate conditions. This reaction is a conjugate addition where the amine

attacks the β-carbon of the acrylate.

Intermediate: This step forms the diester intermediate, Dimethyl 3,3'-

(benzylimino)dipropionate (CAS 793-19-1).[3]

Hydrolysis: The resulting diester is then hydrolyzed, typically under basic conditions (e.g.,

using sodium hydroxide), followed by acidic workup. This step converts the two ester groups

into carboxylic acid functionalities.

Purification: The final product, N-Benzyl-3,3'-iminodipropionic Acid, is isolated and

purified, often through recrystallization, to yield a white solid.

The causality behind this choice of pathway lies in the high reactivity of primary amines towards

Michael acceptors like acrylates, making it an efficient method for forming the core C-N bonds.

The final hydrolysis step is a standard and robust method for converting esters to carboxylic

acids.

Benzylamine

Michael Addition

Methyl Acrylate (2 eq.)

Dimethyl 3,3'-(benzylimino)dipropionate
(CAS 793-19-1)

1. NaOH (aq)
2. H₃O⁺ (aq)

N-Benzyl-3,3'-iminodipropionic Acid
(CAS 6405-28-3)

Forms Diester Intermediate Hydrolysis
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Caption: Proposed synthesis of N-Benzyl-3,3'-iminodipropionic Acid.

Analytical Characterization
To ensure the identity and purity of N-Benzyl-3,3'-iminodipropionic Acid, several analytical

techniques are employed. Commercial suppliers confirm the structure and purity using methods

that are standard in the field.

Gas Chromatography (GC): Used to determine the purity of the compound, with commercial

batches typically exceeding 98.0%.

Neutralization Titration: An acid-base titration method to confirm the purity by quantifying the

carboxylic acid groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the

molecular structure, confirming the presence of the benzyl group, the propionic acid chains,

and their connectivity.

Melting Point Analysis: A sharp melting point range (157-161 °C) is indicative of high purity.

[1]

A self-validating protocol for quality control would involve performing at least two of these

analyses. For instance, an NMR spectrum confirms the correct chemical structure, while a

melting point analysis or titration provides a reliable measure of its purity.

Applications and Research Insights
N-Benzyl-3,3'-iminodipropionic Acid and its derivatives serve as versatile building blocks

and intermediates in various areas of chemical and pharmaceutical research.

Chelating Agents and Metal Complexes: The parent structure of iminodipropionic acid is a

well-established chelating agent. The N-benzyl derivative can be used to synthesize ligands

for metal complexes where steric bulk and lipophilicity are desired to tune the complex's

properties, such as solubility or catalytic activity.[2]

Scaffolds in Medicinal Chemistry: The rigid, yet adaptable, structure makes it a useful

scaffold. It can be further modified at the carboxylic acid positions to synthesize more
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complex molecules. While direct applications are not widely documented, related N-benzyl

amino acid derivatives have shown significant biological activity, such as anticonvulsant

properties.[4][5] For example, Lacosamide, an anticonvulsant drug, is an N-benzyl amino

acid derivative, highlighting the potential of this structural motif in neuroscience drug

discovery.[4]

Intermediate for Organic Synthesis: It can serve as a starting material for creating more

complex molecules. For instance, the carboxylic acid groups can be converted into amides,

esters, or other functional groups, enabling the synthesis of a diverse range of chemical

entities.

Safety and Handling
As a laboratory chemical, N-Benzyl-3,3'-iminodipropionic Acid requires careful handling to

minimize risk. The following information is derived from available Safety Data Sheets (SDS).

GHS Hazard Classification:

Skin Irritation (Category 2): Causes skin irritation.[6]

Eye Irritation (Category 2): Causes serious eye irritation.[6]

Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation: May

cause respiratory irritation.[7]

GHS Label Elements:

Pictogram: GHS07 (Exclamation Mark)[1]

Signal Word: Warning[1][6]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[6][7]

Precautionary Measures:

Prevention: Wash skin thoroughly after handling.[6] Wear protective gloves, eye protection,

and face protection.[6] Avoid breathing dust.[7] Use only in a well-ventilated area.[6][7]
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Response:

If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[6][7]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[7]

Storage: Store in a well-ventilated place. Keep container tightly closed.[7] Store locked up.[7]

The following workflow diagram illustrates the standard procedure for handling a chemical spill

of this nature.
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Spill Occurs

Evacuate immediate area

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Control spread of dust

Carefully sweep solid material
into a sealed container

Wipe area with damp cloth

Place all cleanup materials
in a hazardous waste container

Wash hands thoroughly

Area is Safe

Click to download full resolution via product page

Caption: General workflow for solid chemical spill response.
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Experimental Protocols
Protocol: Synthesis via Double Michael Addition and
Hydrolysis
Objective: To synthesize N-Benzyl-3,3'-iminodipropionic Acid from benzylamine and methyl

acrylate.

Causality: This protocol is chosen for its efficiency. The Michael addition is a robust C-N bond-

forming reaction, and subsequent ester hydrolysis is a high-yielding transformation. Using

methyl acrylate allows for easy monitoring of the reaction progress and a straightforward

workup.

Materials:

Benzylamine

Methyl acrylate

Methanol (solvent)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Deionized water

Round-bottom flask, condenser, magnetic stirrer, separatory funnel, pH paper

Procedure:

Step 1: Diester Formation. In a round-bottom flask, dissolve 1.0 equivalent of benzylamine in

methanol.

Cool the solution in an ice bath. Slowly add 2.2 equivalents of methyl acrylate dropwise while

stirring. Rationale: The reaction is exothermic; slow addition controls the temperature and

prevents side reactions.
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After addition, remove the ice bath and allow the reaction to stir at room temperature for 24

hours.

Monitor the reaction by TLC or GC-MS to confirm the consumption of benzylamine and the

formation of the diester intermediate.

Remove the methanol solvent under reduced pressure using a rotary evaporator. The crude

product is Dimethyl 3,3'-(benzylimino)dipropionate.

Step 2: Hydrolysis. To the crude diester, add a 10% aqueous solution of sodium hydroxide

(approx. 3.0 equivalents).

Heat the mixture to reflux (approx. 80-90 °C) and stir for 4-6 hours until the hydrolysis is

complete (indicated by the disappearance of the oily diester layer and formation of a

homogeneous solution). Rationale: Heat is required to drive the saponification of the

sterically hindered ester.

Cool the reaction mixture to room temperature and then further in an ice bath.

Step 3: Acidification and Isolation. Slowly acidify the solution by adding concentrated HCl

dropwise until the pH is approximately 2. A white precipitate of the product will form.

Rationale: The dicarboxylic acid is soluble as its disodium salt in base but precipitates in its

neutral form at low pH.

Step 4: Purification. Collect the white solid by vacuum filtration. Wash the solid with cold

deionized water to remove inorganic salts.

Recrystallize the crude product from a suitable solvent (e.g., water or an ethanol/water

mixture) to obtain pure N-Benzyl-3,3'-iminodipropionic Acid.

Validation: Dry the final product and confirm its identity and purity by measuring its melting

point and acquiring an NMR spectrum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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